3-amino-N-(2-iodophenyl)propanamide

• Molecular Formula: C9H11IN2O
• Molecular Weight: 290.10 g/mol
• IUPAC Name: 3-amino-N-(2-iodophenyl)propanamide
• InChI: InChI=1S/C9H11IN2O/c10-7-3-1-2-4-8(7)12-9(13)5-6-11/h1-4H,5-6,11H2,(H,12,13)
• InChI Key: XQHFYSHSZHPGRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CCN)I

Description

3-Amino-N-(2-iodophenyl)propanamide (CAS: 1039935-66-4) is a halogenated aromatic amide derivative characterized by a propanamide backbone substituted with an amino group at position 3 and a 2-iodophenyl moiety at the terminal amide nitrogen. It has been documented as a discontinued product with 95% purity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-amino-N-(2-iodophenyl)propanamide typically involves the reaction of 2-iodoaniline with acrylonitrile, followed by hydrogenation and subsequent amidation. The reaction conditions often include the use of catalysts such as palladium on carbon (Pd/C) for hydrogenation and acidic or basic conditions for the amidation step .

Industrial Production Methods

This includes optimizing reaction conditions, using continuous flow reactors, and ensuring high purity and yield through advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-amino-N-(2-iodophenyl)propanamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The iodophenyl group can be reduced to a phenyl group.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium azide (NaN₃) and potassium cyanide (KCN) can be employed for substitution reactions.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Phenyl derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

3-amino-N-(2-iodophenyl)propanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and in the development of new materials.

Biology: Employed in the study of enzyme interactions and protein modifications.

Medicine: Investigated for its potential use in drug development, particularly in targeting specific molecular pathways.

Industry: Utilized in the production of specialty chemicals and advanced materials

Mechanism of Action

The mechanism of action of 3-amino-N-(2-iodophenyl)propanamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets by binding to active sites or altering their conformation. This interaction can lead to changes in cellular pathways and biological processes .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 3-Amino-N-Arylpropanamides

Compound Name	Substituent (Aryl Group)	Molecular Formula	Molecular Weight	Key Findings/Applications	References
3-Amino-N-(2-iodophenyl)propanamide	2-Iodophenyl	C₉H₁₁IN₂O	290.1	Discontinued; no direct activity data
3-Amino-N-(3-fluorophenyl)propanamide	3-Fluorophenyl	C₉H₁₁FN₂O	182.20	Superior β-alanyl aminopeptidase substrate; higher VOC (3-fluoroaniline) production in P. aeruginosa assays vs. 4-methylphenyl analog
3-Amino-N-phenylpropanamide	Phenyl	C₉H₁₂N₂O	164.20	Comparable enzyme activity to 3-fluorophenyl analog but lower sensitivity in GC-MS detection (aniline vs. 3-fluoroaniline)
3-Amino-N-(4-methylphenyl)propanamide	4-Methylphenyl	C₁₀H₁₄N₂O	178.23	Poorest performance in β-alanyl aminopeptidase assays; statistically inferior VOC yield
3-Amino-N-(1,3-thiazol-2-yl)propanamide	1,3-Thiazol-2-yl	C₆H₉N₃OS	171.22	No activity data; structural diversity (heterocyclic aryl group) may influence bioavailability
2-[(3-Iodophenyl)amino]-N-(propan-2-yl)propanamide	3-Iodophenyl (positional isomer)	C₁₂H₁₇IN₂O	332.18	Structural isomerism (amino group at position 2 vs. 3); no functional data provided

Key Observations:

Halogen Substitution Effects: Iodine vs. Fluorine: While 3-amino-N-(2-iodophenyl)propanamide lacks direct activity data, its 3-fluorophenyl analog demonstrates enhanced enzymatic utility due to fluorine's electronegativity, which stabilizes transition states in enzyme-substrate interactions . Iodine's larger atomic radius may hinder binding in some contexts but could improve pharmacokinetic properties (e.g., half-life). Positional Isomerism: The 2-iodophenyl derivative (target compound) vs. the 3-iodophenyl isomer (CAS: 111286-41-0) highlights how iodine placement affects steric and electronic interactions.

Enzyme Substrate Efficiency: The 3-fluorophenyl derivative outperforms phenyl and 4-methylphenyl analogs in Pseudomonas aeruginosa β-alanyl aminopeptidase assays, producing 3-fluoroaniline with lower detection limits (LLOD: 0.09 ppm vs. 0.24 ppm for aniline) . This suggests electron-withdrawing groups (e.g., -F) enhance substrate cleavage efficiency.

Biological Activity

3-amino-N-(2-iodophenyl)propanamide is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, and interactions with various biological targets, supported by relevant data and findings.

Chemical Structure and Properties

The molecular formula of 3-amino-N-(2-iodophenyl)propanamide is C_9H_10N_2O, with a molecular weight of approximately 178.19 g/mol. The compound features an amino group, a propanamide backbone, and a phenyl ring substituted with an iodine atom. The presence of the iodine atom is particularly noteworthy as it influences both the chemical reactivity and the biological activity of the compound.

Biological Activity Overview

Research indicates that 3-amino-N-(2-iodophenyl)propanamide exhibits potential interactions with various biological targets. Its amino group can form hydrogen bonds, while the iodine-substituted phenyl group may participate in π-π interactions. These interactions are crucial for modulating enzyme activity or receptor binding, suggesting applications in drug development.

Potential Biological Effects

• Antimicrobial Activity : Compounds with similar structures often demonstrate antimicrobial properties. Preliminary studies suggest that 3-amino-N-(2-iodophenyl)propanamide may exhibit such effects.
• Anticancer Activity : The compound's structural similarities to known anticancer agents indicate potential efficacy in cancer treatment, though specific studies are still needed to elucidate these effects.
• Signaling Pathway Modulation : Initial investigations suggest that this compound may influence certain cellular signaling pathways, which could be relevant for therapeutic applications.

Synthesis

The synthesis of 3-amino-N-(2-iodophenyl)propanamide typically involves several steps, including:

• Formation of the Propanamide Backbone : This can be achieved through standard amide coupling reactions.
• Iodination of the Phenyl Ring : The introduction of the iodine substituent is crucial for imparting unique reactivity profiles.
• Purification : Following synthesis, purification techniques such as recrystallization or chromatography are employed to obtain a pure product.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of 3-amino-N-(2-iodophenyl)propanamide, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Characteristics
3-amino-N-(2-chlorophenyl)propanamide	Chlorine substituent	Different reactivity due to chlorine's electron-withdrawing nature
3-amino-N-(2-fluorophenyl)propanamide	Fluorine substituent	Fluorine's small size affects sterics and reactivity
3-amino-N-(2-bromophenyl)propanamide	Bromine substituent	Larger than chlorine; unique reactivity profile
3-amino-N-(4-iodophenyl)propanamide	Iodine on a para-substituted phenyl	Different electronic effects compared to ortho-substituted analogs

The iodine atom's larger size and electron-withdrawing characteristics significantly influence both reactivity and biological activity, making 3-amino-N-(2-iodophenyl)propanamide a valuable compound for further research.

Case Studies and Research Findings

• Antimicrobial Studies : A study exploring compounds similar to 3-amino-N-(2-iodophenyl)propanamide found that many exhibited significant antimicrobial activity against various pathogens, suggesting that this compound may also possess similar properties.
• Cancer Research : Research into structurally related compounds has shown promising anticancer activities in vitro. For instance, derivatives with similar functional groups have been noted for their ability to inhibit tumor cell proliferation .
• Signaling Pathways : Investigative studies have indicated that compounds like 3-amino-N-(2-iodophenyl)propanamide may modulate key signaling pathways involved in cell survival and apoptosis .